Cas no 2138043-44-2 (2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid
• CAS No: 2138043-44-2
• MF: C₁₈H₂₀ClN₃O₄
• MW: 377.822103500366
• CID: 6205201
• PubChem ID: 165957398
• Update Time: 2025-06-23

2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid
• 2138043-44-2
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid
• EN300-1141115

• Inchi： 1S/C18H20ClN3O4/c1-12-15(19)9-20-22(12)11-18(16(23)24,14-7-8-14)21-17(25)26-10-13-5-3-2-4-6-13/h2-6,9,14H,7-8,10-11H2,1H3,(H,21,25)(H,23,24)
• InChI Key： RPRAMOJOXMVTDN-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)CC(C(=O)O)(C1CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 377.1142338g/mol
• Monoisotopic Mass: 377.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid (CAS No. 2138043-44-2)

2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid (CAS No. 2138043-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group, a benzyloxycarbonyl (Cbz) protecting group, and a chloro-methylpyrazole moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or kinase modulator, given the rising demand for targeted therapies in oncology and autoimmune diseases.

The compound’s CAS number 2138043-44-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Its IUPAC name reflects the intricate bonding of functional groups, which are often explored in medicinal chemistry for their bioactivity. Recent studies highlight its relevance in fragment-based drug design, a trending approach in AI-driven drug discovery, where small molecules like this are screened for binding affinity using computational tools. This aligns with the growing interest in machine learning for compound optimization, a hot topic in 2024.

From a synthetic perspective, the benzyloxycarbonylamino (Cbz) group is a classic amine-protecting group, widely used in peptide synthesis. Meanwhile, the 4-chloro-5-methylpyrazole segment is notable for its role in heterocyclic chemistry, often associated with pesticide and herbicide development. However, this compound’s primary focus remains in pharmaceutical intermediates, where its chiral center (due to the cyclopropylpropanoic acid backbone) is crucial for enantioselective reactions—a key concern in green chemistry and sustainable synthesis.

In the context of user search trends, queries such as "Cbz-protected amino acids in drug development" or "pyrazole derivatives in agrochemicals" reflect the compound’s dual-industry relevance. Additionally, the rise of precision medicine has spurred interest in small-molecule inhibitors, making CAS 2138043-44-2 a subject of patent literature reviews. Its stability under physiological pH conditions further enhances its appeal for oral drug formulations, a frequent topic in pharmacokinetics discussions.

For laboratory handling, the compound’s solubility in polar aprotic solvents like DMF or DMSO is well-documented, aiding in high-throughput screening workflows. Analytical techniques such as HPLC and LC-MS are typically employed for purity assessment, addressing the demand for QC/QA protocols in GMP synthesis. Notably, its melting point and spectral data (e.g., NMR, IR) are frequently cited in chemical vendor catalogs, underscoring its commercial availability for research.

Looking ahead, 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid is poised to remain a high-value building block in combinatorial chemistry. Its alignment with bioisostere principles—replacing functional groups to enhance drug-like properties—resonates with the industry’s shift toward rational drug design. As AI-powered molecular docking gains traction, this compound’s structural features may unlock novel therapeutic targets, cementing its role in next-generation biopharmaceutical innovation.